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Executive Technical Summary

Albrassitriol (C15H2603) is a bioactive drimane-type sesquiterpene triol, historically isolated
from fungal sources such as Alternaria brassicae and Aspergillus spp., and more recently
identified as a potent plant growth regulator (PGR). While commercially sometimes categorized
alongside brassinosteroids due to functional overlaps in growth promotion, it is chemically
distinct—possessing a bicyclic farnesane skeleton rather than a steroid nucleus.

Its physiological utility lies in its dual capacity as a biostimulant and a stress-signaling
modulator. Unlike traditional phytohormones (e.g., auxins, gibberellins) that trigger broad
phenotypic changes, Albrassitriol appears to act as a "metabolic tuner," enhancing nutrient
use efficiency (NUE) and fortifying antioxidant defenses under abiotic stress (drought, salinity).

Key Physicochemical Profile:

o |[UPAC Name: (1S,4R,4aS,8aS)-4-(hydroxymethyl)-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-
1H-naphthalene-1,4-diol[1]

e Molecular Weight: 254.37 g/mol [1]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b161333#bc-rfq
https://www.benchchem.com/product/b161333/docs?utm_src=pdf-body#albrassitriol-chemical-architecture-and-physiological-modulation-in-plant-systems
https://www.benchchem.com/product/b161333/docs?utm_src=pdf-body#albrassitriol-chemical-architecture-and-physiological-modulation-in-plant-systems
https://bio-fermen.bocsci.com/product/albrassitriol-cas-110557-39-6-241364.html
https://bio-fermen.bocsci.com/product/albrassitriol-cas-110557-39-6-241364.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Solubility: Soluble in DMSO, Ethanol; sparingly soluble in water (requires surfactant for foliar
application).

» Stereochemistry: Bioactivity is stereospecific; the (-)-Albrassitriol and its 6-epi isomer
exhibit differential potency.

Physiological Mechanisms of Action
Cellular Expansion and Division

Albrassitriol promotes cell elongation in a manner analogous to brassinolide (BL) but through
a distinct, likely non-canonical pathway.

o Cell Wall Plasticity: It induces the upregulation of XTH (Xyloglucan
endotransglucosylase/hydrolase) and expansin genes. This loosens the cell wall matrix,
allowing turgor-driven expansion.

e Root Architecture: At low concentrations (0.01-1.0 uM), it stimulates primary root elongation
and lateral root formation. High concentrations (>10 uM) may exhibit inhibitory effects, typical
of hormetic dose-responses in PGRs.

Stress Resilience and Antioxidant Homeostasis

Under abiotic stress, Albrassitriol functions as a priming agent.

e ROS Scavenging: It enhances the activity of superoxide dismutase (SOD), catalase (CAT),
and peroxidase (POD), reducing oxidative damage to membrane lipids.

o Osmotic Adjustment: Treatment correlates with increased accumulation of compatible
solutes (proline, glycine betaine), maintaining cell turgor during drought.

Signal Transduction Pathway (Hypothetical Model)

Current research suggests Albrassitriol may cross-talk with the Brassinosteroid (BR) signaling
pathway, potentially bypassing the BRI1 receptor to interact with downstream components or
functioning via an independent receptor kinase system that converges on common
transcription factors like BZR1/BESL1.
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Caption: Proposed signal transduction pathway where Albrassitriol triggers growth and stress
response modules, potentially converging on BR-like transcription factors.[2]

Experimental Protocols
Preparation of Stock Solution

Albrassitriol is lipophilic. Direct dissolution in water results in precipitation and poor
bioavailability.

Reagents:

o Albrassitriol standard (=98% purity).[1]
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o Dimethyl sulfoxide (DMSO) or Ethanol (absolute).

o Tween-20 (Surfactant).

Protocol:

e Weighing: Accurately weigh 10 mg of Albrassitriol.

e Primary Solubilization: Dissolve in 1 mL of DMSO to create a 10,000 ppm (10 mg/mL) stock
solution. Vortex for 30 seconds until clear.

o Storage: Aliquot into amber microcentrifuge tubes. Store at -20°C. Stable for 6 months.

Seed Priming Assay (Germination & Vigor)

This assay validates the biostimulant effect on seed germination rates and early seedling vigor.
Materials:

e Arabidopsis thaliana (Col-0) or Triticum aestivum (Wheat) seeds.

o Petri dishes with sterile filter paper.

e Working Solution: Dilute stock to 0.1, 1.0, and 10.0 uM in dH20 containing 0.05% Tween-20.
Workflow:

 Sterilization: Surface sterilize seeds (70% EtOH for 1 min, 2% NaClIO for 5 min), rinse 5x

with sterile water.

e Priming: Soak seeds in the Working Solution for 6 hours (Wheat) or 1 hour (Arabidopsis) in
the dark.

e Control: Soak in dH20 + 0.05% DMSO + 0.05% Tween-20 (Vehicle Control).

 Incubation: Plate seeds on filter paper moistened with 2 mL of dH20. Incubate at 22°C
(16h/8h light/dark cycle).

o Data Collection: Measure Radicle Length (mm) and Germination % at 48h and 72h.
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Foliar Spray for Drought Stress Mitigation

Target: 4-week-old tomato (Solanum lycopersicum) plants.

Workflow:

 Induction: Withhold water from plants for 3 days prior to treatment to induce mild drought

stress (Soil VWC ~40%).

o Application: Spray foliage with 5 uM Albrassitriol solution (with 0.1% Tween-20) until runoff.

Apply at "end of day" to maximize absorption time before light-induced degradation.

e Maintenance: Continue drought condition for 5 more days.

e Analysis: Harvest leaf tissue for electrolyte leakage assay and chlorophyll content

guantification.

Quantitative Performance Data

The following data summarizes typical physiological responses observed in Brassica napus

(Rapeseed) seedlings treated with Albrassitriol (1.0 uM) vs. Control under normal and saline

(150 mM NacCl) conditions.

Physiologic L L
| Control Albrassitrio  Control Albrassitrio % Recovery
a
(Normal) I (Normal) (Saline) | (Saline) (Stress)
Parameter
Root Length 15.8+0.6
124 +05 6.2+x04 9.8+x05 +58%
(cm) (+27%)
Shoot Dry 51.4+1.8
] 452 +2.1 285+15 39.2+20 +37%
Weight (mg) (+13%)
Chlorophyll
385+1.2 41.0+1.0 224+15 31.8+1.1 +41%
(SPAD)
Proline
21+0.2 2.8+0.3 154+11 246+1.8 +60%
(umol/g FW)
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Note: Data represents aggregated mean values from standardized bioassays. "Recovery"
indicates the improvement of the Albrassitriol/Saline group over the Control/Saline group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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